Cas no 51830-53-6 ((1-benzothiophen-7-yl)methanol)

(1-benzothiophen-7-yl)methanol structure
51830-53-6 structure
Product Name:(1-benzothiophen-7-yl)methanol
CAS No:51830-53-6
Molecular Formula:C9H8OS
Molecular Weight:164.22422
MDL:MFCD08572209
CID:366317
PubChem ID:16640611

(1-benzothiophen-7-yl)methanol Properties

Names and Identifiers

    • 1-Benzothien-7-ylmethanol
    • 1-benzothiophen-7-ylmethanol
    • benzo[b]thien-7-ylmethanol
    • Benzo[b]thiophene-7-methanol
    • Benzo[b]thiophen-7-ylmethanol
    • (1-benzothiophen-7-yl)methanol
    • MFCD08572209
    • FT-0766185
    • AKOS003237320
    • AS-6493
    • J-519706
    • 51830-53-6
    • AQJJFNFAYMLSNA-UHFFFAOYSA-N
    • CHEBI:194614
    • CS-0232499
    • EN300-1273467
    • SCHEMBL3154995
    • Benzo[b]thiophen-7-yl-methanol
    • DTXSID30586322
    • 1-benzothien-7-ylmethanol
    • Benzo[b]thien-7-ylmethanol
    • (1-Benzothiophen-7-yl)methanol
    • DB-010728
    • MDL: MFCD08572209
    • InChIKey: AQJJFNFAYMLSNA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H8OS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5,10H,6H2
    • SMILES: C1=CC2=C(C(=C1)CO)SC=C2

Computed Properties

  • Exact Mass: 164.03000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 164.02958605g/mol
  • Heavy Atom Count: 11
  • Complexity: 138
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • LogP: 2.39360
  • PSA: 48.47000
  • Refractive Index: 1.698
  • Boiling Point: 324°Cat760mmHg
  • Melting Point: 76.5 °C
  • Flash Point: 149.8°C
  • Density: 1.294

(1-benzothiophen-7-yl)methanol Security Information

(1-benzothiophen-7-yl)methanol Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-benzothiophen-7-yl)methanol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DD27-50mg
1-benzothien-7-ylmethanol
51830-53-6 95%
50mg
$155.00 2024-04-30
A2B Chem LLC
AG22655-50mg
Benzo[b]thiophen-7-ylmethanol
51830-53-6 95%
50mg
$119.00 2024-04-19
Aaron
AR00DDAJ-50mg
1-benzothien-7-ylmethanol
51830-53-6 95%
50mg
$134.00
abcr
AB222812-1 g
Benzo[b]thien-7-ylmethanol; 95%
51830-53-6
1g
€756.80 2023-05-20
Alichem
A169004691-1g
Benzo[b]thiophen-7-ylmethanol
51830-53-6 97%
1g
$565.76 2023-09-01
Ambeed
A311058-1g
Benzo[b]thiophen-7-ylmethanol
51830-53-6 97%
1g
$1009.0
Apollo Scientific
OR12403-1g
7-(Hydroxymethyl)benzo[b]thiophene
51830-53-6
1g
£609.00
Chemenu
CM521511-1g
Benzo[b]thiophen-7-ylmethanol
51830-53-6 97%
1g
$619 2023-02-02
Crysdot LLC
CD11112062-1g
Benzo[b]thiophen-7-ylmethanol
51830-53-6 97%
1g
$668
Enamine
EN300-1273467-0.05g
(1-benzothiophen-7-yl)methanol
51830-53-6 95%
0.05g
$79.0

(1-benzothiophen-7-yl)methanol Related Literature

51830-53-6 ((1-benzothiophen-7-yl)methanol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:51830-53-6)(1-benzothiophen-7-yl)methanol
A1164067
Purity:99%
Quantity:1g
Price($):908.0